3-chloro-N-(2-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)benzamide
Overview
Description
3-chloro-N-(2-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of benzamide derivatives and has been studied for its various biological activities.
Mechanism of Action
The exact mechanism of action of 3-chloro-N-(2-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)benzamide is not fully understood. However, it is believed to exert its biological effects by modulating various signaling pathways in the body.
Biochemical and Physiological Effects:
Studies have shown that this compound can modulate the levels of various biochemical markers in the body. It has been shown to reduce the levels of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines. Additionally, this compound has been shown to decrease the levels of oxidative stress markers and improve antioxidant capacity in the body.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-chloro-N-(2-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)benzamide in lab experiments is its potential therapeutic properties. Additionally, this compound is relatively easy to synthesize and is commercially available. However, one of the limitations of this compound is its potential toxicity, which needs to be carefully evaluated before using it in lab experiments.
Future Directions
There are several potential future directions for the research on 3-chloro-N-(2-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)benzamide. Some of the possible research areas include:
1. Investigating the potential of this compound as an anticancer agent in pre-clinical and clinical studies.
2. Studying the mechanism of action of this compound in more detail to better understand its biological effects.
3. Exploring the potential of this compound as a therapeutic agent for various inflammatory and neurodegenerative diseases.
4. Developing new synthetic methods to improve the yield and purity of this compound.
5. Conducting further toxicity studies to better understand the safety profile of this compound.
Synthesis Methods
The synthesis of 3-chloro-N-(2-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)benzamide involves the reaction of 3-ethyl-1,2,4-oxadiazole-5-carboxylic acid with 2-aminobenzophenone in the presence of thionyl chloride and triethylamine. The resulting product is then treated with 3-chlorobenzoyl chloride to obtain the final compound.
Scientific Research Applications
3-chloro-N-(2-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)benzamide has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, analgesic, and anticonvulsant properties. Additionally, this compound has been studied for its potential as an anticancer agent.
properties
IUPAC Name |
3-chloro-N-[2-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14ClN3O2/c1-2-15-20-17(23-21-15)13-8-3-4-9-14(13)19-16(22)11-6-5-7-12(18)10-11/h3-10H,2H2,1H3,(H,19,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YZNHIEVJBUQDJR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NOC(=N1)C2=CC=CC=C2NC(=O)C3=CC(=CC=C3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14ClN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-(Methylamino)-1-phenyl-7-(trifluoromethyl)pyrido[2,3-d]pyrimidin-2(1H)-one](/img/structure/B7696070.png)
![4-chloro-N-methyl-N-(2-(pyrrolidine-1-carbonyl)benzo[b]thiophen-5-yl)benzenesulfonamide](/img/structure/B7696109.png)
